Cas no 1698245-87-2 (Silane, (3-bromo-2,2-dimethylpropyl)trimethyl-)

• Product Name: Silane, (3-bromo-2,2-dimethylpropyl)trimethyl-
• CAS No: 1698245-87-2
• MF: C₈H₁₉BrSi
• MW: 223.225962877274
• CID: 5284768
• Update Time: 2025-06-10

Silane, (3-bromo-2,2-dimethylpropyl)trimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane, (3-bromo-2,2-dimethylpropyl)trimethyl-

• Inchi： 1S/C8H19BrSi/c1-8(2,6-9)7-10(3,4)5/h6-7H2,1-5H3
• InChI Key： PUBZDUIIDRQGKI-UHFFFAOYSA-N
• SMILES： [Si](CC(C)(C)CBr)(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on Silane, (3-bromo-2,2-dimethylpropyl)trimethyl-

Introduction to Silane, (3-bromo-2,2-dimethylpropyl)trimethyl- (CAS No. 1698245-87-2)

Silane, (3-bromo-2,2-dimethylpropyl)trimethyl- (CAS No. 1698245-87-2), is a specialized organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, plays a crucial role in various applications ranging from material science to drug development. The presence of a bromo substituent and a trimethyl group in its backbone imparts distinct chemical properties that make it particularly valuable for synthetic chemistry and industrial processes.

The molecular structure of Silane, (3-bromo-2,2-dimethylpropyl)trimethyl- consists of a silicon atom bonded to three methyl groups and one (3-bromo-2,2-dimethylpropyl) group. This configuration not only enhances its reactivity but also allows for versatile modifications, making it an indispensable tool in organic synthesis. The bromo atom serves as a reactive site for further functionalization, enabling the compound to participate in cross-coupling reactions, nucleophilic substitutions, and other transformations essential for constructing complex molecules.

In recent years, the demand for high-performance organosilicon compounds has surged due to their applications in advanced materials and pharmaceuticals. Silane, (3-bromo-2,2-dimethylpropyl)trimethyl-, stands out among these compounds due to its stability and reactivity. Its ability to undergo selective transformations while maintaining structural integrity has made it a preferred choice for researchers working on the synthesis of novel compounds.

One of the most compelling aspects of Silane, (3-bromo-2,2-dimethylpropyl)trimethyl-, is its utility in pharmaceutical research. The compound's unique structure allows it to serve as a building block for the synthesis of bioactive molecules. For instance, it has been employed in the development of new drug candidates targeting various therapeutic areas. The bromo substituent facilitates the introduction of additional functional groups, enabling the creation of complex scaffolds that mimic natural products or designed molecules with specific biological activities.

Recent studies have highlighted the role of Silane, (3-bromo-2,2-dimethylpropyl)trimethyl-, in the synthesis of advanced materials. Its incorporation into polymers and coatings enhances their thermal stability and mechanical properties. This has led to its use in high-performance composites used in aerospace and automotive industries. The compound's ability to form stable silicon-silicon bonds also contributes to the durability and longevity of these materials.

The pharmaceutical industry has also leveraged Silane, (3-bromo-2,2-dimethylpropyl)trimethyl-, for its potential in drug delivery systems. Researchers have explored its use as a precursor for micelles and nanoparticles that can encapsulate therapeutic agents. These formulations improve drug solubility and targeted delivery, enhancing treatment efficacy while minimizing side effects. The trimethyl groups on the silicon atom contribute to the hydrophobic nature of the compound, making it an ideal candidate for such applications.

Another area where Silane, (3-bromo-2,2-dimethylpropyl)trimethyl-, has shown promise is in agrochemical research. Its reactivity allows for the synthesis of novel pesticides and herbicides with improved efficacy and environmental compatibility. The ability to modify its structure enables researchers to develop compounds that are more selective towards target pests while reducing harm to non-target organisms.

The industrial applications of Silane, (3-bromo-2,2-dimethylpropyl)trimethyl-, are equally diverse. It is used as a coupling agent in silicone-based adhesives and sealants due to its ability to enhance bond strength between different materials. Additionally, it serves as a precursor for silanes used in surface modification techniques aimed at improving material properties such as wettability and adhesion.

In conclusion, Silane, (3-bromo-2,2-dimethylpropyl)trimethyl- (CAS No. 1698245-87-2) is a multifaceted compound with broad applications across multiple industries. Its unique molecular structure and reactivity make it an invaluable tool for synthetic chemists working on pharmaceuticals、materials science、and agrochemicals。The ongoing research into this compound continues to uncover new possibilities，underscoring its importance in advancing scientific knowledge and industrial innovation.